Cas no 1384428-45-8 (4-(2,2,2-trifluoroethyl)piperidine;hydrochloride)
4-(2,2,2-Trifluoroethyl)piperidine hydrochloride is a fluorinated piperidine derivative with significant utility in pharmaceutical and agrochemical research. The trifluoroethyl group enhances metabolic stability and lipophilicity, improving bioavailability and binding affinity in target interactions. Its hydrochloride salt form ensures improved solubility and handling properties, facilitating synthetic applications. This compound serves as a versatile intermediate in the development of bioactive molecules, particularly in CNS-targeting drugs and enzyme inhibitors. The structural rigidity imparted by the piperidine ring, combined with the electron-withdrawing effects of the trifluoroethyl moiety, makes it valuable for structure-activity relationship studies. High purity and consistent quality are maintained to support reproducible research outcomes.
1384428-45-8 structure
Product Name:4-(2,2,2-trifluoroethyl)piperidine;hydrochloride
CAS No:1384428-45-8
MF:C7H13ClF3N
MW:203.633031606674
CID:4595844
PubChem ID:71755865
Update Time:2025-05-28
4-(2,2,2-trifluoroethyl)piperidine;hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 4-(2,2,2-TRIFLUOROETHYL)PIPERIDINE HYDROCHLORIDE
- 4-(2,2,2-trifluoroethyl)piperidine;hydrochloride
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- Inchi： 1S/C7H12F3N.ClH/c8-7(9,10)5-6-1-3-11-4-2-6;/h6,11H,1-5H2;1H
- InChI Key： FZVZURSFICKCEE-UHFFFAOYSA-N
- SMILES： C(C1CCNCC1)C(F)(F)F.Cl
4-(2,2,2-trifluoroethyl)piperidine;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B587133-5mg |
4-(2,2,2-trifluoroethyl)piperidine hydrochloride |
1384428-45-8 | 5mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B587133-10mg |
4-(2,2,2-trifluoroethyl)piperidine hydrochloride |
1384428-45-8 | 10mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B587133-50mg |
4-(2,2,2-trifluoroethyl)piperidine hydrochloride |
1384428-45-8 | 50mg |
$ 365.00 | 2022-06-07 | ||
| Enamine | EN300-105232-0.05g |
4-(2,2,2-trifluoroethyl)piperidine hydrochloride |
1384428-45-8 | 95% | 0.05g |
$226.0 | 2023-10-28 | |
| Enamine | EN300-105232-0.1g |
4-(2,2,2-trifluoroethyl)piperidine hydrochloride |
1384428-45-8 | 95% | 0.1g |
$337.0 | 2023-10-28 | |
| Enamine | EN300-105232-0.25g |
4-(2,2,2-trifluoroethyl)piperidine hydrochloride |
1384428-45-8 | 95% | 0.25g |
$481.0 | 2023-10-28 | |
| Enamine | EN300-105232-0.5g |
4-(2,2,2-trifluoroethyl)piperidine hydrochloride |
1384428-45-8 | 95% | 0.5g |
$758.0 | 2023-10-28 | |
| Enamine | EN300-105232-1.0g |
4-(2,2,2-trifluoroethyl)piperidine hydrochloride |
1384428-45-8 | 95% | 1g |
$971.0 | 2023-06-10 | |
| Enamine | EN300-105232-2.5g |
4-(2,2,2-trifluoroethyl)piperidine hydrochloride |
1384428-45-8 | 95% | 2.5g |
$1903.0 | 2023-10-28 | |
| Enamine | EN300-105232-5.0g |
4-(2,2,2-trifluoroethyl)piperidine hydrochloride |
1384428-45-8 | 95% | 5g |
$2816.0 | 2023-06-10 |
4-(2,2,2-trifluoroethyl)piperidine;hydrochloride Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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